Cas no 1396712-02-9 (N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 1396712-02-9
• Molecular Formula: C₂₂H₂₇N₃O₃S
• Molecular Weight: 413.533084154129
• CID: 6584990
• PubChem ID: 71786381

N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Properties

Names and Identifiers

• N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• AKOS024534719
• N-((1-isonicotinoylpiperidin-4-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• VU0534278-1
• 1396712-02-9
• F6178-1648
• N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• InChIKey： QFEMKJKNLNLGBF-UHFFFAOYSA-N
• Inchi： 1S/C22H27N3O3S/c26-22(19-7-11-23-12-8-19)25-13-9-17(10-14-25)16-24-29(27,28)21-6-5-18-3-1-2-4-20(18)15-21/h5-8,11-12,15,17,24H,1-4,9-10,13-14,16H2
• SMILES： C1=C2C(CCCC2)=CC=C1S(NCC1CCN(C(C2=CC=NC=C2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 413.17731291g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 413.17731291g/mol
• Heavy Atom Count: 29
• Complexity: 649
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins